Cas no 2411250-34-3 (N-(1-benzylcyclopropyl)oxirane-2-carboxamide)

• Product Name: N-(1-benzylcyclopropyl)oxirane-2-carboxamide
• CAS No: 2411250-34-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6390342
• PubChem ID: 165767349
• Update Time: 2025-10-28

N-(1-benzylcyclopropyl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylcyclopropyl)oxirane-2-carboxamide
• EN300-7535423
• Z3687625272
• 2411250-34-3

• Inchi： 1S/C13H15NO2/c15-12(11-9-16-11)14-13(6-7-13)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)
• InChI Key： JXMXGCXMNWKGSJ-UHFFFAOYSA-N
• SMILES： O1CC1C(NC1(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(1-benzylcyclopropyl)oxirane-2-carboxamide

Professional Introduction to N-(1-benzylcyclopropyl)oxirane-2-carboxamide (CAS No. 2411250-34-3)

N-(1-benzylcyclopropyl)oxirane-2-carboxamide, a compound with the chemical identifier CAS No. 2411250-34-3, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further exploration in drug development. The presence of both the oxirane and benzylcyclopropyl moieties in its molecular structure imparts distinctive reactivity and binding characteristics, which are highly valued in the design of novel therapeutic agents.

The oxirane ring, also known as an epoxide, is a key structural feature that contributes to the compound's versatility. Epoxides are well-known for their ability to undergo ring-opening reactions with nucleophiles, a property that can be exploited in various synthetic pathways and biological interactions. In the context of N-(1-benzylcyclopropyl)oxirane-2-carboxamide, this reactivity may facilitate the formation of stable bonds with target proteins or enzymes, enhancing its potential as a pharmacological agent.

Furthermore, the benzylcyclopropyl group introduces rigidity and specific spatial orientation to the molecule. This structural motif is often employed in drug design to improve binding affinity and selectivity. The cyclopropyl ring, in particular, can enhance metabolic stability while maintaining favorable pharmacokinetic profiles. Such features are crucial for developing compounds that exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-(1-benzylcyclopropyl)oxirane-2-carboxamide with biological targets with greater accuracy. These studies suggest that the compound may interact with enzymes or receptors involved in critical biological pathways, such as those related to inflammation, cancer, and neurodegenerative diseases. The ability to predict such interactions preclinically significantly accelerates the drug discovery process and reduces the time and cost associated with experimental validation.

In vitro studies have begun to elucidate the pharmacological properties of N-(1-benzylcyclopropyl)oxirane-2-carboxamide. Initial results indicate that the compound exhibits moderate potency in inhibiting specific enzymatic targets, with potential applications in treating conditions such as chronic pain and autoimmune disorders. The oxirane ring's ability to form covalent bonds with reactive cysteine residues on target proteins suggests that this compound may act as a mechanism-based inhibitor, leading to prolonged effects upon administration.

The synthesis of N-(1-benzylcyclopropyl)oxirane-2-carboxamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing the benzylcyclopropyl moiety with high enantioselectivity. These advancements not only improve yield but also enhance the overall quality of the final product.

From a regulatory perspective, N-(1-benzylcyclopropyl)oxirane-2-carboxamide must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Current guidelines require comprehensive toxicological assessments, including acute toxicity studies, genotoxicity evaluations, and long-term carcinogenicity tests. These studies are essential for characterizing any potential risks associated with the compound and for ensuring that it meets stringent safety standards.

The potential therapeutic applications of N-(1-benzylcyclopropyl)oxirane-2-carboxamide are broad and multifaceted. Beyond its initial indications in pain management and autoimmune diseases, researchers are exploring its potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of the oxirane ring to interact with polyphenolic compounds has led to hypotheses about its potential neuroprotective effects.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of N-(1-benzylcyclopropyl)oxirane-2-carboxamide from preclinical research to clinical trials. Such partnerships leverage complementary expertise and resources, expediting progress through shared knowledge exchange and joint funding initiatives. The integration of cutting-edge technologies, such as artificial intelligence-driven drug discovery platforms, further enhances these collaborative endeavors by providing predictive insights into molecular interactions.

The future prospects for N-(1-benzylcyclopropyl)oxirane-2-carboxamide are promising, given its unique structural features and demonstrated biological activity. Continued research is needed to optimize its pharmacokinetic properties, explore new therapeutic indications, and develop novel formulations that enhance bioavailability. As our understanding of disease mechanisms evolves, so too will our ability to harness compounds like this one for therapeutic benefit.